Cas no 58582-13-1 (Imidazo[2,1-a]isoquinoline, 2,3-diphenyl-)
58582-13-1 structure
Product Name:Imidazo[2,1-a]isoquinoline, 2,3-diphenyl-
CAS No:58582-13-1
MF:C23H16N2
MW:320.386545181274
CID:341584
PubChem ID:58880572
Update Time:2025-04-19
Imidazo[2,1-a]isoquinoline, 2,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-a]isoquinoline, 2,3-diphenyl-
- 2,3-diphenylimidazo[2,1-a]isoquinoline
- SCHEMBL13325839
- 58582-13-1
- DTXSID50730481
-
- Inchi: 1S/C23H16N2/c1-3-10-18(11-4-1)21-22(19-12-5-2-6-13-19)25-16-15-17-9-7-8-14-20(17)23(25)24-21/h1-16H
- InChI Key: INKDOSXUCNTSAQ-UHFFFAOYSA-N
- SMILES: N12C=CC3C=CC=CC=3C1=NC(C1C=CC=CC=1)=C2C1C=CC=CC=1
Computed Properties
- Exact Mass: 320.13148
- Monoisotopic Mass: 320.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 17.3Ų
Experimental Properties
- PSA: 17.3
Imidazo[2,1-a]isoquinoline, 2,3-diphenyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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